N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide

• IUPAC Name: N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-2-pyridin-4-ylsulfanylacetamide
• InChI: InChI=1S/C18H25N3O2S/c22-17(13-24-16-7-9-19-10-8-16)20-14-11-18(23)21(12-14)15-5-3-1-2-4-6-15/h7-10,14-15H,1-6,11-13H2,(H,20,22)
• InChI Key: KZVCPMRELPABDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CC(CC2=O)NC(=O)CSC3=CC=NC=C3
• Molecular Formula: C18H25N3O2S
• Molecular Weight: 347.5 g/mol

Description

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide, also known as CP-945,598, is a compound that has shown potential in scientific research applications.

Mechanism of Action

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide acts as an antagonist of the cannabinoid CB1 receptor, which is involved in the regulation of pain, appetite, and mood. By blocking the CB1 receptor, N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide reduces the activity of the endocannabinoid system, which can lead to a reduction in pain and inflammation.
Biochemical and Physiological Effects
Studies have shown that N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide can reduce pain and inflammation in animal models of various diseases, including arthritis and neuropathic pain. Additionally, N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide in lab experiments is its specificity for the CB1 receptor, which allows for targeted manipulation of the endocannabinoid system. However, one limitation is that N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide may not be effective in all types of pain and inflammation-related disorders, as the endocannabinoid system is complex and involves multiple receptors and signaling pathways.

Future Directions

There are several potential future directions for the study of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide. One direction is to investigate its potential use in combination with other therapies for the treatment of pain and inflammation-related disorders. Another direction is to study its effects on other physiological systems, such as the immune system and the central nervous system. Additionally, further research is needed to fully understand the mechanisms underlying the anti-inflammatory and analgesic effects of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide.

Synthesis Methods

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide is a synthetic compound that can be prepared through a multi-step process. The starting material for the synthesis is 4-pyridinylthioacetic acid, which is first reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-cycloheptyl-3-pyrrolidinone to form the desired product, N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide has been studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(4-pyridinylthio)acetamide has been studied for its potential use in the treatment of neuropathic pain, a type of chronic pain that is difficult to manage with current therapies.